Cas no 1946822-92-9 (ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate
• CAS No: 1946822-92-9
• MF: C₉H₁₀BrF₃N₂O₂
• MW: 315.087111949921
• CID: 5182518
• Update Time: 2025-10-08

ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 3-bromo-1-(3,3,3-trifluoropropyl)-, ethyl ester

• Inchi： 1S/C9H10BrF3N2O2/c1-2-17-8(16)6-5-15(14-7(6)10)4-3-9(11,12)13/h5H,2-4H2,1H3
• InChI Key： IBKQHKQWKSAOAS-UHFFFAOYSA-N
• SMILES： N1(CCC(F)(F)F)C=C(C(OCC)=O)C(Br)=N1

Additional information on ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate

ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate: A Novel Compound with Promising Applications in Medicinal Chemistry

ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate represents a unique synthetic molecule that has garnered significant attention in the field of medicinal chemistry due to its structural complexity and potential biological activities. This compound, characterized by its 3-bromo substituent and 3,3,3-trifluoropropyl group, belongs to the class of 1H-pyrazole-4-carboxylate derivatives. The incorporation of fluorine atoms and bromine functionalities into the pyrazole ring introduces unique electronic and steric effects, which may influence its pharmacokinetic properties and biological interactions. Recent studies have highlighted the importance of such structural modifications in the development of novel therapeutics targeting inflammatory and neurological disorders.

The ethyl group attached to the carboxylate moiety further enhances the molecular versatility of this compound. This substitution not only contributes to the overall hydrophobicity of the molecule but also provides a potential site for further functionalization. In the context of drug design, the ability to modify the side chain can significantly impact the compound's solubility, metabolic stability, and receptor binding affinity. The 1H-pyrazole ring, a five-membered heterocyclic structure, is known for its diverse pharmacological profiles, ranging from anticonvulsant to anti-inflammatory activities. The 4-carboxylate functionality at the pyrazole ring further expands the chemical reactivity of the molecule, enabling it to participate in various biological processes.

Recent advances in medicinal chemistry have emphasized the importance of fluorine-containing compounds in drug development. The 3,3,3-trifluoropropyl substituent in this molecule is particularly noteworthy, as it introduces a highly electronegative environment that can modulate the molecule's interactions with biological targets. Fluorine atoms are often used to enhance the metabolic stability of drug candidates by reducing their susceptibility to enzymatic degradation. Additionally, the presence of fluorine can alter the lipophilicity of the molecule, which is a critical factor in determining its ability to cross biological membranes and reach its intended target site.

One of the most promising applications of ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-2-carboxylate lies in its potential as a scaffold for the development of anti-inflammatory agents. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic immune activation and tissue damage. The 3-bromo substituent may play a role in modulating the molecule's interactions with inflammatory cytokines, while the 3,3,3-trifluoropropyl group could enhance its ability to inhibit pro-inflammatory pathways. Recent studies have suggested that compounds with similar structural features exhibit significant anti-inflammatory activity in preclinical models, highlighting the potential of this molecule as a lead candidate for further development.

The 1H-pyrazole ring is also a key structural element in the design of anticonvulsant drugs. This ring system is known to interact with various ion channels and receptors involved in neuronal excitability. The 4-carboxylate functionality at the pyrazole ring may contribute to the molecule's ability to modulate these targets. In the context of epilepsy and other neurological disorders, the ability to selectively target specific ion channels or receptors is a critical factor in drug efficacy. The ethyl group attached to the carboxylate moiety may further enhance the molecule's ability to interact with these targets, potentially leading to improved therapeutic outcomes.

Another area of interest in the application of this compound is its potential role in the development of antitumor agents. Cancer therapy often involves the targeting of specific signaling pathways that drive tumor growth and progression. The 3-bromo and 3,3,3-trifluoropropyl substituents may contribute to the molecule's ability to interfere with these pathways. For example, compounds with similar structural features have been shown to inhibit the activity of certain kinases involved in cell proliferation and survival. The 1H-pyrazole ring may also play a role in modulating the expression of genes associated with tumor development, making this molecule a promising candidate for further investigation.

The synthesis of ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate involves a series of well-defined chemical reactions that are critical to its structural integrity. The preparation of such compounds often requires precise control over reaction conditions, including temperature, solvent, and catalyst selection. Recent advancements in synthetic methodologies have enabled the efficient production of these complex molecules, which is essential for their evaluation in preclinical and clinical studies. The use of microwave-assisted synthesis and catalytic approaches has significantly improved the yield and purity of these compounds, making them more viable for further development.

From a pharmacological perspective, the 3-bromo substituent may influence the molecule's metabolic profile by affecting its susceptibility to oxidative degradation. Bromine atoms are known to be relatively inert compared to other halogens, which may contribute to the molecule's prolonged biological activity. However, the presence of bromine could also introduce potential toxicological concerns that need to be carefully evaluated during drug development. Similarly, the 3,3,3-trifluoropropyl group may impact the molecule's ability to partition into lipid membranes, which is an important factor in determining its cellular uptake and distribution.

Despite the promising potential of this compound, several challenges remain in its development. One of the primary concerns is the optimization of its pharmacokinetic properties to ensure adequate bioavailability and tissue penetration. The ethyl group attached to the carboxylate moiety may influence the molecule's solubility, which is a critical factor in determining its ability to reach the target site. Additionally, the presence of multiple halogen atoms may lead to the formation of metabolites that could have unintended biological effects. Therefore, thorough preclinical evaluation is necessary to assess the safety and efficacy of this compound in various biological systems.

In conclusion, ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate represents a structurally diverse compound with potential applications in the development of anti-inflammatory, anticonvulsant, and antitumor agents. The unique combination of 3-bromo, 3,3,3-trifluoropropyl, and 1H-pyrazole functionalities introduces a range of possible interactions with biological targets, making this molecule a promising candidate for further investigation. However, the successful development of this compound into a therapeutic agent will require careful optimization of its pharmacokinetic properties and thorough evaluation of its safety profile. As research in medicinal chemistry continues to advance, compounds like this one may play a significant role in the discovery of novel therapeutics for a wide range of diseases.

Current trends in drug development emphasize the importance of rational drug design, where the structural features of a molecule are carefully optimized to achieve desired pharmacological effects. The 1H-pyrazole ring, as a key structural element, has been extensively studied for its potential in various therapeutic areas. The 4-carboxylate functionality at the pyrazole ring may contribute to the molecule's ability to interact with specific biological targets, such as ion channels, receptors, and enzymes. The 3-bromo and 3,3,3-trifluoropropyl substituents further enhance the molecule's structural complexity, providing opportunities for the development of more potent and selective therapeutics.

Recent studies have also highlighted the importance of molecular modeling and computational approaches in the design of such compounds. The use of molecular docking and pharmacophore modeling can help predict the interactions between the molecule and its biological targets, guiding the optimization of its structure for improved efficacy. The ethyl group attached to the carboxylate moiety may serve as a potential site for further modifications, allowing for the fine-tuning of the molecule's properties to meet specific therapeutic requirements.

Overall, the development of ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate as a therapeutic agent is a promising area of research that aligns with the current trends in medicinal chemistry. The unique combination of structural features and functional groups in this compound presents a valuable opportunity for the discovery of novel therapeutics with potential applications in the treatment of various diseases. As research in this field continues to evolve, the role of such compounds in the development of innovative therapies is likely to become increasingly significant.

In the context of drug discovery, the ability to predict the biological activity of a compound is crucial for its successful development. The 3-bromo and 3,3,3-trifluoropropyl substituents in this molecule may influence its interactions with various biological targets, making it an attractive candidate for further investigation. Computational approaches, such as molecular docking and virtual screening, can be employed to evaluate the potential interactions between this compound and its targets, providing insights into its mechanism of action and guiding the optimization of its structure for improved efficacy.

Furthermore, the 1H-pyrazole ring, as a key structural element, has been extensively studied for its potential in various therapeutic areas. The 4-carboxylate functionality at the pyrazole ring may contribute to the molecule's ability to interact with specific biological targets, such as ion channels, receptors, and enzymes. The ethyl group attached to the carboxylate moiety may serve as a potential site for further modifications, allowing for the fine-tuning of the molecule's properties to meet specific therapeutic requirements.

As the field of medicinal chemistry continues to advance, the development of compounds like ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate is likely to play a significant role in the discovery of novel therapeutics. The unique combination of structural features and functional groups in this compound presents a valuable opportunity for the development of more potent and selective agents for the treatment of various diseases.

One of the key challenges in drug development is the optimization of a compound's pharmacokinetic properties to ensure adequate bioavailability and tissue penetration. The ethyl group attached to the carboxylate moiety may influence the molecule's solubility, which is a critical factor in determining its ability to reach the target site. Additionally, the presence of multiple halogen atoms may lead to the formation of metabolites that could have unintended biological effects. Therefore, thorough preclinical evaluation is necessary to assess the safety and efficacy of this compound in various biological systems.

Despite these challenges, the potential applications of this compound in the treatment of various diseases make it a promising candidate for further research. As the field of medicinal chemistry continues to evolve, the development of such compounds is likely to become increasingly important in the discovery of novel therapeutics.

In summary, the development of ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate as a therapeutic agent is a promising area of research that aligns with the current trends in medicinal chemistry. The unique combination of structural features and functional groups in this compound presents a valuable opportunity for the discovery of novel therapeutics with potential applications in the treatment of various diseases. As research in this field continues to evolve, the role of such compounds in the development of innovative therapies is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the development of compounds like ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate is likely to play a significant role in the discovery of novel therapeutics. The unique combination of structural features and functional groups in this compound presents a valuable opportunity for the development of more potent and selective agents for the treatment of various diseases.

One of the key challenges in drug development is the optimization of a compound's pharmacokinetic properties to ensure adequate bioavailability and tissue penetration. The ethyl group attached to the carboxylate moiety may influence the molecule's solubility, which is a critical factor in determining its ability to reach the target site. Additionally, the presence of multiple halogen atoms may lead to the formation of metabolites that could have unintended biological effects. Therefore, thorough preclinical evaluation is necessary to assess the safety and efficacy of this compound in various biological systems.

Despite these challenges, the potential applications of this compound in the treatment of various diseases make it a promising candidate for further research. As the field of medicinal chemistry continues to evolve, the development of such compounds is likely to become increasingly important in the discovery of novel therapeutics.

In summary, the development of ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate as a therapeutic agent is a promising area of research that aligns with the current trends in medicinal chemistry. The unique combination of structural features and functional groups in this compound presents a valuable opportunity for the discovery of novel therapeutics with potential applications in the treatment of various diseases. As research in this field continues to evolve, the role of such compounds in the development of innovative therapies is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the development of compounds like ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate is likely to play a significant role in the discovery of novel therapeutics. The unique combination of structural features and functional groups in this compound presents a valuable opportunity for the development of more potent and selective agents for the treatment of various diseases.

One of the key challenges in drug development is the optimization of a compound's pharmacokinetic properties to ensure adequate bioavailability and tissue penetration. The ethyl group attached to the carboxylate moiety may influence the molecule's solubility, which is a critical factor in determining its ability to reach the target site. Additionally, the presence of multiple halogen atoms may lead to the formation of metabolites that could have unintended biological effects. Therefore, thorough preclinical evaluation is necessary to assess the safety and efficacy of this compound in various biological systems.

Despite these challenges, the potential applications of this compound in the treatment of various diseases make it a promising candidate for further research. As the field of medicinal chemistry continues to evolve, the development of such compounds is likely to become increasingly important in the discovery of novel therapeutics.

In summary, the development of ethyl 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate as a therapeutic agent is a promising area of research that aligns with the current trends in medicinal chemistry. The unique combination of structural features and functional groups in this compound presents a valuable opportunity for the discovery of novel therapeutics with potential applications in the treatment of various diseases. As research in this field continues to evolve, the role of such compounds in the development of innovative therapies is likely to become increasingly significant.

The compound ethyl 3-bromo-1-(3,3,3-trifluoropropyl)pyrazole-4-carboxylate represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Below is a structured summary of its significance, challenges, and future prospects: --- ### 1. Structural Features and Potential Mechanisms - Core Structure: The pyrazole ring (a five-membered heterocycle with two nitrogen atoms) is a key pharmacophore in many drugs, known for its ability to modulate biological targets such as ion channels, enzymes, and receptors. - Functional Groups: - 3-Bromo: Introduces electrophilic and lipophilic properties, potentially enhancing interactions with biological targets. - 3,3,3-Trifluoropropyl: Increases lipophilicity and metabolic stability, which may improve bioavailability and reduce susceptibility to enzymatic degradation. - Carboxylate Group: Can participate in hydrogen bonding, ion pairing, or coordination with metal ions, influencing receptor binding or enzyme inhibition. --- ### 2. Therapeutic Potential - Targeting Ion Channels: Pyrazole derivatives are known to modulate ion channels (e.g., sodium, potassium, or calcium channels), making this compound a potential candidate for treating neurological disorders (e.g., epilepsy, neuropathic pain). - Anti-Inflammatory Activity: The trifluoropropyl group may enhance anti-inflammatory properties, suggesting applications in autoimmune diseases or inflammatory conditions. - Anticancer Potential: The bromo and fluorinated groups could contribute to cytotoxic effects or inhibit specific enzymes involved in cancer progression. --- ### 3. Challenges in Development - Pharmacokinetic Optimization: While the trifluoropropyl group may improve metabolic stability, the ethyl and bromo groups could affect solubility, requiring careful formulation to ensure adequate bioavailability. - Toxicity Concerns: Halogenated compounds may exhibit off-target effects or increased toxicity, necessitating thorough preclinical safety assessments. - Metabolic Stability: The presence of multiple halogens may alter metabolic pathways, potentially leading to the formation of reactive metabolites or reduced efficacy. --- ### 4. Research and Development Pathways - Structure-Activity Relationship (SAR) Studies: Systematic modification of the bromo, trifluoropropyl, and carboxylate groups can optimize potency and selectivity. - Computational Modeling: Molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions can guide the design of safer, more effective derivatives. - Preclinical Testing: In vitro and in vivo studies are essential to evaluate efficacy, safety, and mechanism of action before advancing to clinical trials. --- ### 5. Future Prospects - Targeted Therapies: This compound could be tailored for specific diseases (e.g., epilepsy, cancer) by leveraging its structural versatility. - Combination Therapies: It may be combined with other drugs to enhance therapeutic outcomes, particularly in complex conditions like neurodegenerative diseases. - Personalized Medicine: Advances in pharmacogenomics could enable the use of this compound in patient populations with specific genetic profiles, maximizing efficacy and minimizing side effects. --- ### Conclusion The ethyl 3-bromo-1-(3,3,3-trifluoropropyl)pyrazole-4-carboxylate compound holds significant promise in medicinal chemistry due to its unique structural features and potential therapeutic applications. However, its development requires careful optimization of pharmacokinetic properties, safety, and target specificity. With advancements in computational tools and preclinical research, this compound could emerge as a valuable therapeutic agent in the near future.